Cas no 609805-53-0 (4-Piperidineacetic acid, 1-(1-methylethyl)-, ethyl ester)

• Product name: 4-Piperidineacetic acid, 1-(1-methylethyl)-, ethyl ester
• CAS No: 609805-53-0
• MF: C₁₂H₂₃NO₂
• MW: 213.31652
• CID: 1626466
• PubChem ID: 57678052

4-Piperidineacetic acid, 1-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 1-(1-methylethyl)-, ethyl ester
• 609805-53-0
• DB-124655
• SCHEMBL2603283
• (1-isopropyl-piperidin-4-yl)-acetic acid ethyl ester
• SFOJTNCFQQJPPT-UHFFFAOYSA-N
• ethyl (1-isopropylpiperidin-4-yl)acetate

• Inchi： InChI=1S/C12H23NO2/c1-4-15-12(14)9-11-5-7-13(8-6-11)10(2)3/h10-11H,4-9H2,1-3H3
• InChI Key： SFOJTNCFQQJPPT-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC1CCN(CC1)C(C)C

Computed Properties

• Exact Mass: 213.17299
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 2

Experimental Properties

• PSA: 29.54